Glycidylphosphonic acid dimethyl ester

• CAS RN: 17989-06-9
• Molecular Formula: C5H11O4P
• Molecular Weight: 166.11 g/mol
• IUPAC Name: 2-(dimethoxyphosphorylmethyl)oxirane
• InChI: InChI=1S/C5H11O4P/c1-7-10(6,8-2)4-5-3-9-5/h5H,3-4H2,1-2H3
• InChI Key: LXWQXJPQLIVNAS-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(CC1CO1)OC

Description

Glycidylphosphonic acid dimethyl ester is a useful research compound. Its molecular formula is C5H11O4P and its molecular weight is 166.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask having a capacity of 500 ml, equipped with a stirrer, thermostatic temperature control, reflux condenser, dropping funnel and internal thermometer, 0.5 g of vanadium (III) acetylacetonate is dissolved in 120 ml of acetone (previously purified with KMnO4). Then 75 g (0.5 mole) of allylphosphonic acid dimethyl ester is mixed in. With intense stirring, 65 ml of 30% hydrogen peroxide is added drop by drop over a period of about 20 minutes at 30° C. Then the mixture is refluxed for 2 hours, after which the acetone is largely removed by distillation, whereupon the product separates as the heavy phase. The aqueous phase is extracted with methylene chloride. 77 grams of glycidylphosphonic acid dimethyl ester are obtained by vacuum distillation.